Cas no 2138575-87-6 (2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid)

• Product Name: 2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid
• CAS No: 2138575-87-6
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• CID: 6385674
• PubChem ID: 165955684
• Update Time: 2025-08-02

2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2138575-87-6
• EN300-1159742
• 2-{8-oxospiro[4.5]decan-6-yl}propanedioic acid
• 2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid

• Inchi： 1S/C13H18O5/c14-8-3-6-13(4-1-2-5-13)9(7-8)10(11(15)16)12(17)18/h9-10H,1-7H2,(H,15,16)(H,17,18)
• InChI Key： JFNJDSGNGFKLIL-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CCCC2)C(C(C(=O)O)C(=O)O)C1

Computed Properties

• Exact Mass: 254.11542367g/mol
• Monoisotopic Mass: 254.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.7Ų

Additional information on 2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid

Comprehensive Overview of 2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid (CAS No. 2138575-87-6): Properties, Applications, and Research Insights

2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid (CAS No. 2138575-87-6) is a specialized organic compound featuring a unique spirocyclic structure combined with a propanedioic acid moiety. This molecular architecture endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The compound's spiro[4.5]decane core contributes to its conformational rigidity, while the 8-oxo and propanedioic acid functional groups enhance its reactivity and potential for derivatization.

In recent years, the demand for spirocyclic compounds like 2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid has surged due to their applications in drug discovery. Researchers are particularly intrigued by their ability to mimic bioactive conformations, a trait leveraged in designing enzyme inhibitors and receptor modulators. The compound's CAS No. 2138575-87-6 is frequently searched in academic databases, reflecting its relevance in studies targeting metabolic disorders and inflammatory pathways.

From a synthetic perspective, the preparation of 2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid often involves multi-step organic transformations, including Michael additions and oxidative cyclizations. Its propanedioic acid segment allows for further functionalization, enabling the creation of esters, amides, or metal complexes. These derivatives are explored for their chelation properties and potential in catalysis or bioconjugation.

Environmental and green chemistry trends have also influenced research around this compound. Scientists are investigating sustainable synthesis routes for spirocyclic frameworks, aligning with global efforts to reduce hazardous waste. The compound's biodegradability potential and low toxicity profile (as per preliminary studies) make it a candidate for eco-friendly applications.

In material science, the spiro[4.5]decane skeleton of 2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid offers steric stability, useful in designing high-performance polymers or liquid crystals. Its incorporation into polymeric chains can enhance thermal resistance and mechanical strength, addressing queries like "spirocyclic additives for plastics" often seen in search engine trends.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography, with data frequently shared in open-access journals to support reproducibility. The CAS No. 2138575-87-6 serves as a critical identifier in patent literature, where its structural motifs are claimed for novel therapeutics.

Future directions for 2-{8-Oxospiro[4.5]decan-6-yl}propanedioic acid include exploring its role in nanotechnology and drug-delivery systems. Its compatibility with biomolecules and tunable solubility properties are key areas of investigation, resonating with popular search terms like "spirocycles in nanocarriers." Collaborative efforts between academia and industry aim to unlock its full potential while adhering to ethical research practices.